Cas no 13494-91-2 (GALLIUM SULFATE)

• Product Name: GALLIUM SULFATE
• CAS No: 13494-91-2
• MF: Ga₂O₁₂S₃
• MW: 427.633796691895
• MDL: MFCD00011019
• CID: 95501
• PubChem ID: 24855365
• Update Time: 2025-05-26

GALLIUM SULFATE Chemical and Physical Properties

Names and Identifiers

• GALLIUM SULFATE
• GALLIUMSULPHATE
• gallium(3 )sulfate
• digalliumtrisulfate
• galliumsulfate(3:2)
• GALLIUM(III) SULFATE
• digallium trisulphate
• Sulfuric acid,gallium salt
• GADLIUM(III) SULFATE 99.9
• gallium(3+)sulfate
• Sulfuric acid, gallium salt
• GADLIUM(III) SULFATE 99.999%
• Gallium(III) sulfate Ga2(SO4)3
• Sulfuricacid,galliumsalt(3:2)
• Gallium(III) sulfate, 99.995%
• GALLIUM(III) SULFATE ANHYDROUS

• MDL： MFCD00011019
• Inchi： 1S/2Ga.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key： UXLRWZBQRAWBQA-UHFFFAOYSA-H
• SMILES： S([O-])([O-])(=O)=O.S([O-])([O-])(=O)=O.S([O-])([O-])(=O)=O.[Ga+3].[Ga+3]

Computed Properties

• Exact Mass: 431.75300
• Monoisotopic Mass: 425.706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 266A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Boiling Point: 330 °C at 760 mmHg
• PSA: 265.92000
• LogP: -0.85820
• Solubility: Not available

GALLIUM SULFATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S24; S25; S37; S45; S28A
• RTECS：WS8430000
• Hazardous Material Identification：
• Storage Condition：Warehouse ventilation and low temperature drying
• Risk Phrases：R36/37/38

Additional information on GALLIUM SULFATE

Comprehensive Guide to GALLIUM SULFATE (CAS No. 13494-91-2): Properties, Applications, and Innovations

Gallium sulfate (CAS No. 13494-91-2) is an inorganic compound with the chemical formula Ga₂(SO₄)₃. This versatile material has garnered significant attention in scientific and industrial circles due to its unique properties and wide-ranging applications. As researchers and manufacturers seek sustainable alternatives in materials science, gallium sulfate emerges as a compound of interest for its role in advanced technologies.

The growing demand for gallium-based compounds in electronics, optoelectronics, and renewable energy solutions has placed gallium sulfate at the forefront of material innovation. With increasing searches for "gallium sulfate uses" and "gallium sulfate in semiconductors," this compound demonstrates its relevance in addressing contemporary technological challenges. Its water-soluble nature and stability make it particularly valuable for specialized applications where precise gallium incorporation is required.

From a chemical perspective, gallium sulfate typically appears as a white crystalline powder with high solubility in water. The compound's molecular structure consists of gallium cations (Ga³⁺) and sulfate anions (SO₄^2-) in a 2:3 ratio. This ionic configuration contributes to its stability and reactivity patterns, which are frequently explored in studies of "gallium sulfate reactions" and "gallium sulfate synthesis." Researchers particularly value its predictable behavior in aqueous solutions for controlled material deposition processes.

In the field of electronics, gallium sulfate serves as a precursor for producing gallium-containing materials essential for semiconductor devices. The compound's ability to release gallium ions in solution makes it valuable for chemical vapor deposition (CVD) and other thin-film fabrication techniques. With the semiconductor industry's continuous growth and the search for "alternative semiconductor materials" increasing, gallium sulfate offers potential solutions for next-generation electronic components.

The optoelectronics sector also benefits from gallium sulfate applications, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. As sustainable energy solutions gain prominence, research into "gallium sulfate in solar cells" has shown promising results. The compound's ability to facilitate the formation of gallium-based thin films contributes to improved energy conversion efficiencies in these devices.

Beyond electronics, gallium sulfate finds applications in specialized chemical synthesis and materials research. Its role as a gallium source in catalyst systems has been explored for various organic transformations. The scientific community continues to investigate "gallium sulfate catalysis" as part of broader efforts to develop more efficient and selective chemical processes.

Material scientists value gallium sulfate for its role in producing advanced ceramics and glass formulations. The compound's thermal decomposition properties allow for the controlled incorporation of gallium into various matrices, enabling the creation of materials with tailored optical and mechanical characteristics. This application aligns with current trends in "smart materials development" and "functional ceramics."

From a safety and handling perspective, proper protocols must be followed when working with gallium sulfate, as with any chemical substance. While not classified among restricted materials, standard laboratory precautions for inorganic salts apply. Researchers frequently search for "gallium sulfate safety data" and "handling gallium compounds" to ensure compliance with best practices in material management.

The future of gallium sulfate research appears promising, with ongoing investigations into its potential in energy storage systems and biomedical applications. As nanotechnology advances, the compound's role in creating nanostructured materials continues to expand. These developments respond to growing interest in "nanoscale gallium materials" and "advanced material synthesis" across multiple disciplines.

Environmental considerations surrounding gallium sulfate have also gained attention, particularly regarding sustainable production methods and recycling processes. With increasing focus on "green chemistry approaches," researchers are exploring more efficient ways to utilize gallium resources while minimizing environmental impact. This aligns with broader industrial trends toward circular economy principles in material science.

For researchers and industry professionals seeking detailed technical specifications, gallium sulfate (CAS No. 13494-91-2) is commercially available in various purity grades. The selection of appropriate grade depends on the intended application, whether for research purposes or industrial-scale production. Common queries include "where to buy gallium sulfate" and "gallium sulfate purity standards," reflecting the practical considerations of working with this material.

Analytical techniques for characterizing gallium sulfate typically include X-ray diffraction (XRD), thermal analysis, and spectroscopic methods. These approaches help verify the compound's purity and structural properties, which are critical for quality control in both research and manufacturing settings. The scientific literature contains numerous studies on "gallium sulfate characterization" that provide valuable references for new investigations.

As material science continues to evolve, gallium sulfate maintains its position as an important compound bridging fundamental research and practical applications. Its versatility across multiple disciplines ensures ongoing relevance in scientific literature and industrial practice. Future developments may reveal additional applications for this compound as researchers explore novel material systems and synthetic approaches.